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Compound of Interest

Compound Name: Methallyl iodide

CAS No.: 3756-30-7

Cat. No.: B3051984 Get Quote

Methallyl iodide, systematically known as 3-iodo-2-methyl-1-propene (CAS No: 3756-30-7), is

a reactive alkyl halide used in specialized organic synthesis.[1] As a functionalized alkene, it

combines the reactivity of an allylic system with the properties of an alkyl iodide, making it a

potent electrophile and alkylating agent.

A critical challenge for researchers is the scarcity of comprehensive, publicly available Safety

Data Sheets (SDS) specifically for methallyl iodide. While basic hazard classifications exist, a

full toxicological and reactivity profile is not readily available. This guide addresses this gap by

employing a scientifically grounded approach: using data from its closest structural analogs,

methallyl chloride and methallyl bromide, to construct a robust and conservative safety profile.

This methodology allows for an informed understanding of the hazards and the implementation

of appropriate safety protocols.

Hazard Profile: A Synthesis of Direct and Analog-
Based Data
The known hazard classification for methallyl iodide serves as our foundation, which is then

augmented with data from its more thoroughly documented halogenated counterparts.

Directly Identified Hazards for Methallyl Iodide:[1]

Flammable Liquid, Category 3 (H226): Flammable liquid and vapor.
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Skin Corrosion/Irritation, Category 1B (H314): Causes severe skin burns and eye damage.

Serious Eye Damage, Category 1 (H318): Causes serious eye damage.

By examining the more detailed SDS of methallyl chloride and bromide, we can infer a more

complete hazard profile for methallyl iodide, as the core reactivity is dictated by the methallyl

functional group.

Table 1: Comparative GHS Hazard Classifications
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Hazard
Statement
Code

Hazard
Description

Methallyl
Iodide[1]

Methallyl
Chloride[2]
[3]

Methallyl
Bromide[4]

Inferred

Relevance

for Methallyl

Iodide

H225 / H226

Highly

flammable /

Flammable

liquid and

vapor

Yes (H226) Yes (H225) Yes (H225)
Confirmed

Flammable.

H302
Harmful if

swallowed
Not Listed Yes Yes

Highly

Probable.

Alkyl halides

often exhibit

oral toxicity.

H332
Harmful if

inhaled
Not Listed Yes Yes

Highly

Probable.

The

compound is

volatile and

likely a

respiratory

irritant.

H314

Causes

severe skin

burns and

eye damage

Yes Yes Yes

Confirmed

Corrosive.

This is a

primary

hazard.

H317

May cause

an allergic

skin reaction

Not Listed Yes Not Listed

Possible. The

methallyl

group can be

a sensitizer.

H411 Toxic to

aquatic life

Not Listed Yes Yes Probable.

Halogenated

organic
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with long

lasting effects

compounds

are often

environmenta

lly persistent.

Based on this comparative analysis, a conservative approach requires assuming that methallyl
iodide is not only flammable and corrosive but also harmful if swallowed or inhaled, a potential

skin sensitizer, and toxic to aquatic life.

Physicochemical Properties and Their Safety
Implications
The physical properties of a substance are critical to understanding its behavior and managing

its risks.

Table 2: Physicochemical Data Comparison
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Property
Methallyl
Iodide

Methallyl
Chloride

Methallyl
Bromide

Implication for
Safe Handling

Formula C₄H₇I[1] C₄H₇Cl[5] C₄H₇Br[4] -

Molecular Weight 182.00 g/mol [1] 90.55 g/mol 135.00 g/mol [6]

Heavier than air;

vapors can

accumulate.

Density 1.693 g/mL[1] 0.925 g/mL 1.339 g/mL[4][6]

Denser than

water; will sink.

In case of fire,

water may be

ineffective.

Boiling Point Not specified 71-72 °C[3] 94-95 °C[4][6]

Volatile at room

temperature,

increasing

inhalation

hazard.

Flash Point
35.86 °C (96.5

°F)[1]

-18 °C (-0.4 °F)

[3]
7 °C (44.6 °F)[4]

Flammable.

Requires strict

control of ignition

sources.

Appearance Liquid[1]
Colorless

liquid[3]
Liquid[4]

Standard liquid

handling

protocols apply.

Water Solubility
Insoluble

(inferred)
0.5 g/L[3]

Insoluble

(inferred)

Spills will not

dilute; poses

significant

aquatic toxicity

risk.

The data clearly indicates that methallyl iodide is a dense, flammable liquid with a significant

vapor pressure, necessitating handling in a well-ventilated area, away from all ignition sources.
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The Chemical Rationale Behind the Hazards:
Causality and Reactivity
Understanding why methallyl iodide is hazardous is key to developing self-validating safety

protocols.

Corrosivity and Alkylating Activity: As an allylic halide, the carbon-iodine bond is susceptible

to nucleophilic attack. This reactivity makes it a potent alkylating agent. When in contact with

biological tissues, it can alkylate proteins and DNA, leading to cell damage and death, which

manifests as severe chemical burns.[7] Hydrolysis, particularly in the presence of moisture,

can release hydroiodic acid (HI), a strong, corrosive acid, further contributing to its

destructive effects on skin and mucous membranes.

Flammability: With a flash point of approximately 36°C, methallyl iodide can be ignited

under ambient laboratory conditions.[1] Its vapors are heavier than air and can travel to a

distant ignition source and flash back.[8]

Inhalation Toxicity: The volatility of the compound, combined with its corrosive nature, makes

it a significant respiratory hazard. Inhalation can cause severe irritation and damage to the

nose, throat, and lungs.[9] The effects of exposure may be delayed.[9]

Instability: Alkyl iodides are notoriously sensitive to light.[7][10] Photochemical decomposition

liberates free iodine (I₂), causing the liquid to turn yellow or brown. This degradation can

affect reagent purity and potentially create pressure buildup in sealed containers. For this

reason, methallyl iodide is often stabilized with copper.[1]

Mandatory Safety Protocols and Experimental
Workflows
Given the severe hazards, a multi-layered approach to safety is mandatory. The following

protocols are designed as a self-validating system to minimize risk.

Pre-Use Risk Assessment and Engineering Controls
A thorough risk assessment must be conducted before any experiment.
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Phase 1: Preparation

Phase 2: Operation

Phase 3: Post-Operation

Review SDS & Technical Guide

Confirm Chemical Fume Hood is Certified & Functional

Assemble ALL Required PPE

Prepare Spill Kit & Quenching Agent

Perform All Manipulations
Inside Fume Hood

Ground All Equipment
(Static Discharge Risk)

Keep Container Tightly Closed
When Not in Use

Dispose of Waste in
Halogenated Waste Stream

Decontaminate Glassware & Surfaces
(Inside Hood)

Return Reagent to 2-8°C,
Light-Protected Storage

Click to download full resolution via product page

Caption: Risk assessment and safe handling workflow for methallyl iodide.
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Step-by-Step Protocol:

Primary Engineering Control: All handling of methallyl iodide MUST occur within a certified

chemical fume hood with a face velocity of 80-120 feet per minute.

Secondary Controls: A safety shower and eyewash station must be immediately accessible

(<10 seconds travel time).

Ignition Source Control: Eliminate all potential ignition sources from the work area, including

hot plates, ovens, and non-intrinsically safe electrical equipment.[2][9] All equipment used

must be properly grounded to prevent static discharge.[3]

Personal Protective Equipment (PPE)
Standard laboratory attire is insufficient. The following PPE is required:

Hand Protection: Use heavy-duty nitrile or neoprene gloves. Double-gloving is strongly

recommended. Never use latex gloves.

Eye and Face Protection: Wear chemical splash goggles that conform to ANSI Z87.1

standards. In addition, a full-face shield must be worn over the goggles when transferring the

liquid.[4][9]

Skin and Body Protection: A flame-retardant lab coat must be worn. An impervious chemical-

resistant apron is also required. Ensure full leg and foot coverage with closed-toe shoes.

Storage and Handling
Storage: Store containers in a dedicated, ventilated refrigerator for flammable liquids at 2-

8°C.[1][4] The container must be tightly sealed and protected from light.[7] Store away from

incompatible materials such as strong oxidizing agents and bases.[11]

Handling:

Before use, allow the container to warm to room temperature inside the fume hood to

prevent moisture condensation on the container.

Use only non-sparking tools for opening and closing containers.[3]
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Transfer liquids using a syringe or cannula technique to minimize exposure.

Always keep the container sealed when not in immediate use.

Emergency Procedures: A Decision-Based
Response
Immediate and correct response to an incident is critical.

Spill Response Personnel Exposure

EMERGENCY EVENT

Small Spill (<100mL)
in Fume Hood

Large Spill (>100mL)
or Outside Hood

Skin Contact Eye Contact Inhalation

Absorb with Inert Material
(e.g., vermiculite, sand)

Evacuate Area Immediately
Alert EHS & Fire Dept.

Collect into Sealed Container
for Hazardous Waste

Remove Clothing
Flush with Water for 15+ min

Flush Eyes at Eyewash
Station for 15+ min

Move to Fresh Air

SEEK IMMEDIATE
MEDICAL ATTENTION

Click to download full resolution via product page

Caption: Decision tree for emergency response to methallyl iodide incidents.

Step-by-Step Emergency Protocols:

Skin Contact:[2][9]

Immediately remove all contaminated clothing.

Flush the affected skin area with copious amounts of water for at least 15 minutes.
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Seek immediate medical attention.

Eye Contact:[2][9]

Immediately flush eyes with water at an eyewash station for at least 15 minutes, holding

the eyelids open.

Remove contact lenses if present and easy to do.

Seek immediate medical attention.

Inhalation:[2][9]

Move the affected person to fresh air immediately.

If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial

respiration.

Seek immediate medical attention.

Spill Response:

Small Spill (in fume hood): Absorb the spill with an inert, non-combustible material like

vermiculite or sand. Collect the material using non-sparking tools into a sealed container

for hazardous waste disposal.

Large Spill (or any spill outside a fume hood): Evacuate the laboratory immediately. Alert

institutional emergency response personnel (EHS) and the fire department. Do not attempt

to clean it up yourself.

Fire Response:

If the fire is small and can be extinguished without risk, use a dry chemical, CO₂, or

alcohol-resistant foam extinguisher. Do not use water, as the material is denser than water

and flammable.[12]

In case of a larger fire, or if the container is exposed to fire, evacuate the area

immediately. Cool containers with water spray from a safe distance to prevent them from
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exploding.[8][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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